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Compound of Interest

Compound Name: N-(3-aminophenyl)butanamide

Cat. No.: B091370

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(3-aminophenyl)butanamide, a
versatile chemical intermediate with potential applications in various research fields. This
document outlines its chemical and physical properties, provides information on procurement,
and summarizes its known biological activities, although detailed experimental protocols and
associated signaling pathways from primary literature remain elusive.

Chemical and Physical Properties

N-(3-aminophenyl)butanamide, with the CAS number 93469-29-5, is a chemical compound
featuring both an amide and an aromatic amine functional group. This structure makes it a
valuable intermediate in organic synthesis for creating more complex molecules.[1]

Below is a table summarizing the key chemical and physical properties of N-(3-
aminophenyl)butanamide.
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Property Value Source
Molecular Formula C10H14N20 [2][3]
Molecular Weight 178.23 g/mol [2][4]
CAS Number 93469-29-5 [1][21[3]
Boiling Point 398°C at 760 mmHg [2]
Flash Point 194.5°C [2]
Density 1.129 g/cm3 [2]
Appearance Varies (refer to supplier)

Solubility Varies (refer to supplier)

Room Temperature, in a dry,
Storage _ [51[6]
cool, and well-ventilated place

Procurement for Research Purposes

N-(3-aminophenyl)butanamide is available for research purposes from several chemical
suppliers. When purchasing, it is crucial to obtain the Safety Data Sheet (SDS) and Certificate
of Analysis (CoA) to ensure the compound's purity and safe handling. The hydrochloride salt of
this compound is also available under CAS number 1181458-24-1.[7]

Potential suppliers for research-grade N-(3-aminophenyl)butanamide include:
o Sigma-Aldrich: A well-established supplier of research chemicals.

o Santa Cruz Biotechnology (SCBT): Offers the compound for biochemical and proteomics
research.[4][8]

o BLD Pharm: Provides N-(3-aminophenyl)butanamide and its hydrochloride salt.[7][9]

¢ NINGBO INNO PHARMCHEM CO.,LTD.: A manufacturer and supplier of pharmaceutical
intermediates, including N-(3-aminophenyl)butanamide.[2]

e Chemchart: An online platform that lists various suppliers for chemical compounds.[3]
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Synthesis

The synthesis of N-(3-aminophenyl)butanamide can be achieved through a Schotten-
Baumann reaction involving the acylation of m-phenylenediamine with butyryl chloride.[3] This
method provides a straightforward route to obtaining the target compound.

Below is a logical diagram illustrating the synthesis process.
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Synthesis of N-(3-aminophenyl)butanamide

m-Phenylenediamine Butyryl chloride

Schotten-Baumann
Reaction

N-(3-aminophenyl)butanamide
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Workflow for Platelet Activation Assay

Platelet Preparation

Collect whole blood

:

Isolate Platelet-Rich
Plasma (PRP)

:

Wash and resuspend
platelets

Treaiment

Incubate platelets with
N-(3-aminophenyl)butanamide
(various concentrations)

Activation & Analysis

Add platelet agonist
(e.g., Thrombin, ADP)

'

Analyze platelet activation
markers (e.g., P-selectin) Measure platelet aggregation
by flow cytometry
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Hypothetical Inhibition of PAR1 Signaling

N-(3-aminophenyl)butanamide
/

/
Inhibits
4

»

PAR1 Receptor

Activates

Activates

Phospholipase C

IP3 & DAG

nduces

Ca?* Release

Platelet Activation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b091370?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butanamide-for-research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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